Cas no 27301-47-9 (1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-)
27301-47-9 structure
Product Name:1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-
CAS No:27301-47-9
MF:C28H22N2O
MW:402.487086772919
CID:270059
PubChem ID:280880
Update Time:2025-04-19
1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl-
- 5-(4-methoxyphenyl)-1,3,4-triphenylpyrazole
- 5-(4-methoxyphenyl)-1,3,4-triphenyl-1h-pyrazole
- 5-(4-methoxy-phenyl)-1,3,4-triphenyl-1H-pyrazole
- 5-(p-Methoxyphenyl)-1,3,4-triphenylpyrazol
- AC1L5TA1
- AC1Q58DW
- AG-K-45302
- AR-1G5317
- CTK4F9434
- NSC133090
- 27301-47-9
- NSC-133090
- DTXSID00299836
-
- Inchi: 1S/C28H22N2O/c1-31-25-19-17-23(18-20-25)28-26(21-11-5-2-6-12-21)27(22-13-7-3-8-14-22)29-30(28)24-15-9-4-10-16-24/h2-20H,1H3
- InChI Key: GYUFOVHIHAVGFL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 402.17336
- Monoisotopic Mass: 402.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 27Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 522.1°C at 760 mmHg
- Flash Point: 269.6°C
- Refractive Index: 1.62
- PSA: 27.05
1H-Pyrazole,5-(4-methoxyphenyl)-1,3,4-triphenyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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